2-Isoxazol-3-YL-ethylamine

• IUPAC Name: 2-(1,2-oxazol-3-yl)ethanamine
• InChI: InChI=1S/C5H8N2O/c6-3-1-5-2-4-8-7-5/h2,4H,1,3,6H2
• InChI Key: GJHDTCHKZVZFHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CON=C1CCN
• Molecular Formula: C5H8N2O
• Molecular Weight: 112.13 g/mol
• CAS No.: 55242-81-4

Description

“2-Isoxazol-3-YL-ethylamine” is a chemical compound that falls under the category of isoxazoles. Isoxazoles are five-membered heterocyclic moieties commonly found in many commercially available drugs. They are known for their synthetic availability, special chemical and biological properties, and widespread practical use.

Synthesis Analysis

Isoxazoles can be synthesized via different pathways. The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole. Two predicted mechanisms have been reported for the 1,3-dipolar cycloaddition reaction.

Chemical Reactions Analysis

Among the variety of reactions leading to the construction of the isoxazole ring, two main ones can be distinguished: the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents.

Future Directions

Isoxazoles continue to attract the attention of researchers due to their synthetic availability, special chemical and biological properties, and widespread practical use. They have been the subject of research in medicinal chemistry over the past decades. Therefore, it is expected that a large number of publications will appear annually on the synthesis of new representatives of isoxazoles.